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Compound of Interest

Compound Name: Ethyl dimethylcarbamate

cat. No.: B1222962

An In-depth Technical Guide on the Core Properties of Ethyl Dimethylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl dimethylcarbamate, systematically known as ethyl N,N-dimethylcarbamate, is an
organic compound belonging to the carbamate ester class. Its structure features a central
carbamate group with a dimethylamino moiety and an ethyl ester group. This technical guide
provides a comprehensive overview of its fundamental chemical and physical properties,
detailed experimental protocols for its synthesis, and a summary of its spectroscopic
characteristics. The information presented is intended for researchers, scientists, and
professionals involved in drug development and other scientific disciplines where this
compound may be of interest.

Chemical and Physical Properties

Ethyl dimethylcarbamate is a colorless to light yellow liquid at room temperature.[1][2] It is
soluble in organic solvents and has moderate solubility in water.[2] The core chemical
identifiers and physical properties are summarized in the tables below for easy reference.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name ethyl N,N-dimethylcarbamate[3]

Synonyms N,N-dimethylgrethane, Dimethylcar-bamic acid
ethyl ester, Dimethylethoxyformamide[1][3]

CAS Number 687-48-9[1][3]

Molecular Formula CsH11NO2[1]

Molecular Weight 117.15 g/mol [1][3]

InChl Key SUDHEDJJFGYYPL-UHFFFAOYSA-N[3]

Canonical SMILES CCOC(=O)N(C)C

Table 2: Physical Properties

Property Value

Appearance Colorless to light yellow liquid[1]
Melting Point 60°C (estimate)[1]

Boiling Point 205.82°C (estimate)[1]

Density 0.9308 g/cm? (estimate)[1]
Refractive Index 1.4154 (estimate)[1]

pKa -1.28 + 0.70 (Predicted)[1]

Synthesis and Reactivity
Synthesis

A common and effective method for the synthesis of ethyl dimethylcarbamate is the reaction
of dimethylamine with ethyl chloroformate.[3] This reaction is a nucleophilic acyl substitution
where the amine attacks the carbonyl carbon of the chloroformate, leading to the formation of
the carbamate and hydrochloric acid. An acid scavenger, such as a tertiary amine (e.g.,
triethylamine) or a base (e.g., sodium hydroxide), is typically used to neutralize the HCI
byproduct.[4]
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This protocol is adapted from the synthesis of ethyl N-methylcarbamate and is expected to

yield ethyl dimethylcarbamate with high efficiency.[4]

Materials:

Dimethylamine (agueous solution or gas)

Ethyl chloroformate

Anhydrous ether (or other suitable aprotic solvent)

Sodium hydroxide (or triethylamine)

Anhydrous potassium carbonate (or magnesium sulfate) for drying
Ice-salt bath

Mechanical stirrer

Separatory funnel

Distillation apparatus

Procedure:

In a flask equipped with a mechanical stirrer and cooled with an ice-salt bath, place a
solution of dimethylamine in anhydrous ether.

While maintaining the temperature below 5°C, slowly add ethyl chloroformate to the stirred
solution.

Concurrently, gradually add a cold aqueous solution of sodium hydroxide to neutralize the
hydrochloric acid formed during the reaction. Ensure constant and vigorous stirring.[4]

After the addition is complete, allow the mixture to stand for a short period.

Separate the ether layer. The aqueous layer can be extracted with an additional portion of
ether to maximize recovery.
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o Combine the ether extracts and dry them over anhydrous potassium carbonate.[4]
« Filter off the drying agent and remove the ether by distillation.

e The remaining residue is then purified by vacuum distillation to yield pure ethyl
dimethylcarbamate.[4]

Chemical Reactivity

Ethyl dimethylcarbamate exhibits reactivity characteristic of carbamate esters.

e Hydrolysis: It can undergo hydrolysis under both acidic and basic conditions to yield
dimethylamine, ethanol, and carbon dioxide (from the decomposition of the intermediate
carbamic acid).[3]

e Nucleophilic Substitution: The compound can participate in nucleophilic substitution reactions
where various nucleophiles can displace the ethoxy group, leading to the formation of
different carbamate derivatives.[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of ethyl
dimethylcarbamate.

Table 3: Spectroscopic Data Summary
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Technique Expected Features
Signals corresponding to the ethyl group (a

1H NMR quartet for -CHz- and a triplet for -CHs) and a
singlet for the two equivalent N-methyl groups.
Resonances for the carbonyl carbon, the

13C NMR methylene and methyl carbons of the ethyl

group, and the carbon of the N-methyl groups.

IR Spectroscopy

A strong absorption band for the C=0 stretch of
the carbamate group, along with C-N and C-O

stretching vibrations.[3]

Mass Spectrometry

The molecular ion peak and characteristic
fragmentation patterns. A mass spectrum is
available in the NIST WebBook.[5]

Safety and Handling

Ethyl dimethylcarbamate is harmful if swallowed and is suspected of causing cancer.[6]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound.[7] Work should be conducted in a well-

ventilated area or a chemical fume hood.[8]

Table 4: Hazard Information

Hazard Statement

Precautionary Statement

H302: Harmful if swallowed[6]

P264: Wash skin thoroughly after handling[6]

H351: Suspected of causing cancer[6]

P270: Do not eat, drink or smoke when using
this product[6]

P280: Wear protective gloves/protective

clothing/eye protection/face protection[6]

P301+P317: IF SWALLOWED: Get medical
help[6]

P405: Store locked up[6]
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Visualizations
Chemical Structure
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Caption: Chemical structure of ethyl dimethylcarbamate.

Synthesis Workflow
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Synthesis of Ethyl Dimethylcarbamate

Dimethylamine Ethyl Chloroformate Anhydrous Ether Sodium Hydroxide (aq)

Reaction at < 5°C

Workup (Separation, Extraction, Drying)

Vacuum Distillation

Ethyl Dimethylcarbamate

Click to download full resolution via product page

Caption: Workflow for the synthesis of ethyl dimethylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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